Cas no 63582-81-0 (6,8-bis(hydroxymethyl)-11-methyl-4H-[1,3]oxazolo[5,4,3-ij]pyrido[3,2-g]quinoline-4,10(11H)-dione)

• Product name: 6,8-bis(hydroxymethyl)-11-methyl-4H-[1,3]oxazolo[5,4,3-ij]pyrido[3,2-g]quinoline-4,10(11H)-dione
• CAS No: 63582-81-0
• MF: C₁₆H₁₄N₂O₅
• MW: 314.292764186859
• CID: 1661517
• PubChem ID: 191691

6,8-bis(hydroxymethyl)-11-methyl-4H-[1,3]oxazolo[5,4,3-ij]pyrido[3,2-g]quinoline-4,10(11H)-dione Chemical and Physical Properties

Names and Identifiers

• 6,8-bis(hydroxymethyl)-11-methyl-4H-[1,3]oxazolo[5,4,3-ij]pyrido[3,2-g]quinoline-4,10(11H)-dione
• 2H,4H-Oxazolo(5,4,3-ij)pyrido(3,2-g)quinoline-4,10(11H)-dione, 6,8-bis(hydroxymethyl)-11-methyl-
• 6,8-Bis(hydroxymethyl)-11-methyl-4H-oxazolo[5,4,3-ij]pyrido[3,2-g]quinoline-4,10(11H)-dione
• DTXSID00979803
• 63582-81-0
• CHEBI:202022
• 6,8-Bis(hydroxymethyl)-11-methyl-2H,4H-[1,3]oxazolo[5,4,3-ij]pyrido[3,2-g]quinoline-4,10(11H)-dione
• Hydroxynybomycin
• 6,10-bis(hydroxymethyl)-3-methyl-15-oxa-3,13-diazatetracyclo[7.6.1.02,7.013,16]hexadeca-1,5,7,9(16),10-pentaene-4,12-dione
• DB-296413

• Inchi： InChI=1S/C16H14N2O5/c1-17-12(21)2-8(5-19)10-4-11-9(6-20)3-13(22)18-7-23-16(14(10)17)15(11)18/h2-4,19-20H,5-7H2,1H3
• InChI Key： WXMRZNWYFCXOTR-UHFFFAOYSA-N
• SMILES： CN1C(=O)C=C(C2=CC3=C4C(=C21)OCN4C(=O)C=C3CO)CO

Computed Properties

• Exact Mass: 314.09032
• Monoisotopic Mass: 314.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 90.3Ų

Experimental Properties

• Density: 1.65
• Boiling Point: 609.9°C at 760 mmHg
• Flash Point: 322.7°C
• Refractive Index: 1.77
• PSA: 90.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-quinolinemethanols